Cas no 6998-50-1 (Benzene-13C)

Benzene-13C Properties

Names and Identifiers

• Benzene-13C
• benzene
• < 13C> benzene
• < 13C1> Benzene
• 13C-benzene
• 485632_ALDRICH
• benzene-(13)C
• benzene-1-13C
• Benzene-13C1
• I14-46190
• Benzene-13C, 99 atom % 13C
• (113C)cyclohexatriene
• DTXSID60480506
• 6998-50-1
• AKOS015913262
• Benzene-13c,99 atom % 13c
• +Expand

• InChIKey： UHOVQNZJYSORNB-OUBTZVSYSA-N
• Inchi： InChI=1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1+1
• SMILES： C1=CC=CC=C1

Computed Properties

• Exact Mass: 79.050305027g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 79.050305027g/mol
• Heavy Atom Count: 6
• Complexity: 27
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Refractive Index: n20/D 1.501(lit.)
• Boiling Point: 80 °C(lit.)
• Melting Point: 5.5 °C(lit.)
• Flash Point: 12 °F
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 0.885 g/mL at 25 °C